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Compound of Interest

Compound Name: 1,10-Phenanthroline-2-carbonitrile

Cat. No.: B170472

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical reagents like 1,10-Phenanthroline-2-carbonitrile are
paramount for ensuring laboratory safety and environmental protection. This guide provides a
comprehensive, step-by-step procedure for the safe disposal of this compound, based on the
available safety data for the closely related parent compound, 1,10-phenanthroline.

Disclaimer: No specific Safety Data Sheet (SDS) for 1,10-Phenanthroline-2-carbonitrile was
found. The following disposal procedures are based on the safety data for 1,10-phenanthroline.
The addition of a carbonitrile group may introduce different or enhanced hazards. Always
consult with your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Immediate Safety and Handling Precautions

1,10-Phenanthroline is classified as toxic if swallowed and very toxic to aquatic life with long-
lasting effects.[1][2][3] Therefore, it is crucial to handle 1,10-Phenanthroline-2-carbonitrile
with extreme care, utilizing appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE) includes:

o Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

» Hand Protection: Wear protective gloves.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b170472?utm_src=pdf-interest
https://www.benchchem.com/product/b170472?utm_src=pdf-body
https://www.benchchem.com/product/b170472?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=P705&productDescription=1%2C10-PHENANTHROLINE+CR+ACS+5G&vendorId=VN00033897&countryCode=US&language=en
https://www.flinnsci.com/sds_585-1-10-phenanthroline/sds_585/
https://www.uccaribe.edu/wp-content/uploads/2021/10/1-10-Phenanthroline.pdf
https://www.benchchem.com/product/b170472?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=P705&productDescription=1%2C10-PHENANTHROLINE+CR+ACS+5G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Body Protection: Wear protective clothing.[2]
e Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory device.

Step-by-Step Disposal Procedure

The primary method for the disposal of 1,10-Phenanthroline-2-carbonitrile is through an
approved waste disposal plant.[1] Never dispose of this chemical down the drain or in regular
trash.

o Container Management:
o Keep the chemical in its original container where possible.
o Ensure the container is securely sealed and clearly labeled.
o Do not mix with other waste materials.
» Waste Collection:
o Store the waste container in a designated, locked-up storage area until collection.[1]
o The storage area should be cool, dry, and well-ventilated.[2]
e Engage a Licensed Waste Disposal Company:

o Contact your institution's EHS department to arrange for collection by a licensed
hazardous waste disposal company.

o Provide the waste disposal company with a complete and accurate description of the
waste, including its chemical composition and known hazards.

o Documentation:

o Maintain a record of the waste, including the quantity and date of disposal, in your
laboratory's chemical inventory.

Spill and Emergency Procedures
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In the event of a spill, follow these procedures to minimize exposure and environmental
contamination:

» Evacuate and Ventilate:
o Evacuate non-essential personnel from the spill area.
o Ensure adequate ventilation.
o Contain the Spill:
o Prevent the spill from entering drains or waterways.[1]
e Clean-up:

o For solid spills, carefully sweep up the material, avoiding dust formation, and place it in a
suitable, sealed container for disposal.[1][2]

o Clean the spill area thoroughly with an appropriate solvent and then with soap and water.
e First Aid:
o If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1][2]

o In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.

o In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[2]

o If Inhaled: Remove person to fresh air and keep comfortable for breathing.[2]

Quantitative Hazard Data

The following table summarizes the key toxicological data for 1,10-phenanthroline, the parent
compound. This information underscores the importance of the stringent disposal protocols
outlined above.
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Hazard Classification Data
Acute Oral Toxicity Category 3[1]
Oral LD50 (Rat) 132 mg/kg[2]

Very toxic to aquatic life with long lasting

Aquatic Toxicity effects[1][2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,10-

Phenanthroline-2-carbonitrile.
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Start: 1,10-Phenanthroline-2-carbonitrile Waste Generated

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste in a
sealed and labeled container?

Seal and label the container
with 'Hazardous Waste' and
chemical name

Store in a designated, secure
hazardous waste storage area

Contact Institutional EHS for
pickup by a licensed
waste disposal company

Document the disposal in the
laboratory chemical inventory

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 1,10-Phenanthroline-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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